Cas no 122799-38-6 (Uridine,2'-deoxy-2'-fluoro-5-methyl-)

• Product Name: Uridine,2'-deoxy-2'-fluoro-5-methyl-
• CAS No: 122799-38-6
• MF: C₁₀H₁₃FN₂O₅
• MW: 260.219026327133
• MDL: MFCD03788702
• CID: 168081
• PubChem ID: 159498
• Update Time: 2025-10-12

Uridine,2'-deoxy-2'-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-2'-fluoro-5-methyl-
• 2’-DEOXY-2’-FLUOROTHYMIDINE
• 2'-DEOXY-2'-FLUOROTHYMIDINE
• 2'-Fluorothymidine
• thymidine, 2'-fluoro-
• 1-(2'-DEOXY-2'-FLUORO-Β-D-RIBOFURANOSYL)-5-METHYLURACIL
• 2'-Deoxy-2'-fluoro-5-methyluridine
• 5-METHYL-2'-FLUOROURACIL
• 5-METHYL-2'-FLUORO-D-URIDINE
• 1-(2'-DEOXY-2'-FLUORO-BETA-D-RIBOFURANOSYL)-5-METHYLURACIL
• 2,4(1H,3H)-PYRIMIDINENONE, 1(2-DEOXY-2-FLUORO-BETA-D-RIBOFURANOSYL)-5-METHYL
• 2’-Deoxy-2’-Fluoro-thymidine
• A804965
• 2/'-DEOXY-2/'-FLUOROTHYMIDINE
• 1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 5-Methyl-1-(2'-deoxy-2'-fluoro-beta-D-ribofuranosyl)uracil
• 2'-deoxy-2'-(R)-fluoro-thymidine
• CHEMBL105524
• BDBM50132306
• 1-[(2R,3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,3-dihydropyrimidine-2,4-dione
• NCGC00253767-01
• E80512
• AKOS027339999
• 1-((2R,5R)-3-Fluoro-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
• AS-77321
• 1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CS-0099248
• 2'-Fluorothymidine;1-((2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 2923-73-1
• 1-(2-Deoxy-2-fluoropentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• HY-128710
• 1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• SCHEMBL139784
• DTXSID40924276
• 1-((2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 122799-38-6
• 2'-​Deoxy-​2'-​fluoro-​5-​Methyluridine
• Uridine, 2'-deoxy-2'-fluoro-5-methyl-

• MDL： MFCD03788702
• Inchi： 1S/C10H13FN2O5/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6-,7-,9-/m1/s1
• InChI Key： GBBJCSTXCAQSSJ-JXOAFFINSA-N
• SMILES： F[C@H]1[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 260.08089
• Monoisotopic Mass: 260.08085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 99.1

Experimental Properties

• Color/Form: Solid
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-186 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.592
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 99.1
• LogP: -1.56630

Uridine,2'-deoxy-2'-fluoro-5-methyl- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on Uridine,2'-deoxy-2'-fluoro-5-methyl-

Introduction to Uridine, 2'-deoxy-2'-fluoro-5-methyl- (CAS No. 122799-38-6)

Uridine, 2'-deoxy-2'-fluoro-5-methyl- (CAS No. 122799-38-6) is a synthetic nucleoside analog that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a fluorine atom at the 2' position of the ribose sugar and a methyl group at the 5' position of the uracil base. These modifications confer distinct properties that make it a valuable tool in various research applications, particularly in the development of antiviral and anticancer therapies.

The chemical structure of Uridine, 2'-deoxy-2'-fluoro-5-methyl- is represented as follows: C₁₀H₁₃F₁N₂O₄. The presence of the fluorine atom at the 2' position enhances the stability and metabolic resistance of the molecule, while the methyl group at the 5' position modifies its biological activity. These structural features contribute to its potential as a therapeutic agent with improved pharmacokinetic and pharmacodynamic properties.

In recent years, Uridine, 2'-deoxy-2'-fluoro-5-methyl- has been extensively studied for its antiviral activity. Research has shown that this compound exhibits potent inhibitory effects against various viruses, including human immunodeficiency virus (HIV) and hepatitis C virus (HCV). The mechanism of action involves competitive inhibition of viral RNA-dependent RNA polymerase, thereby preventing viral replication. This makes it a promising candidate for the development of new antiviral drugs.

Beyond its antiviral properties, Uridine, 2'-deoxy-2'-fluoro-5-methyl- has also shown potential in cancer therapy. Studies have demonstrated its ability to induce apoptosis in cancer cells and inhibit tumor growth. The compound's mechanism of action in this context is thought to involve interference with DNA synthesis and repair processes, leading to cell cycle arrest and apoptosis. These findings suggest that Uridine, 2'-deoxy-2'-fluoro-5-methyl- could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic profile of Uridine, 2'-deoxy-2'-fluoro-5-methyl- has been extensively evaluated in preclinical studies. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent. Additionally, it has demonstrated low toxicity in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to assess the safety and efficacy of Uridine, 2'-deoxy-2'-fluoro-5-methyl- in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a treatment for viral infections and cancer.

In conclusion, Uridine, 2'-deoxy-2'-fluoro-5-methyl- (CAS No. 122799-38-6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure confers enhanced stability and biological activity, making it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field of medicinal chemistry.